(2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl](2,3,4-13C3)oxane-2-carboxylic acid

• Molecular Formula: C11H19NO9
• Molecular Weight: 312.25 g/mol
• IUPAC Name: (2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl](2,3,4-13C3)oxane-2-carboxylic acid
• InChI: InChI=1S/C11H19NO9/c1-4(14)12-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-13/h5-9,13,15-17,20H,2-3H2,1H3,(H,12,14)(H,18,19)/t5-,6+,7+,8+,9+,11+/m0/s1/i2+1,5+1,11+1
• InChI Key: SQVRNKJHWKZAKO-VLRYKPAHSA-N
• Isomeric SMILES: CC(=O)N[C@H]1[C@@H](O[13C@]([13CH2][13C@@H]1O)(C(=O)O)O)[C@@H]([C@@H](CO)O)O
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)O)O

Description

(2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-(1R,2R)-1,2,3-trihydroxypropyloxane-2-carboxylic acid is a complex organic compound with a unique structure This compound is characterized by its multiple hydroxyl groups, an acetamido group, and a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-(1R,2R)-1,2,3-trihydroxypropyloxane-2-carboxylic acid typically involves multiple steps, including the protection and deprotection of functional groups, as well as the formation of glycosidic bonds. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired stereochemistry is achieved.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods aim to optimize yield and purity while minimizing the use of hazardous reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

(2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-(1R,2R)-1,2,3-trihydroxypropyloxane-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols.

Substitution: The acetamido group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The conditions often involve specific solvents, temperatures, and pH levels to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols.

Scientific Research Applications

(2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-(1R,2R)-1,2,3-trihydroxypropyloxane-2-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential role in biological processes and interactions with enzymes.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor or active pharmaceutical ingredient.

Industry: It may be used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of (2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-(1R,2R)-1,2,3-trihydroxypropyloxane-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other acetamido and hydroxyl-containing molecules, such as:

N-acetylglucosamine: A monosaccharide derivative with similar functional groups.

Glucosamine: An amino sugar that shares structural similarities.

Chondroitin sulfate: A complex carbohydrate with related functional groups.

Uniqueness

What sets (2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-(1R,2R)-1,2,3-trihydroxypropyloxane-2-carboxylic acid apart is its specific stereochemistry and isotopic labeling, which can be crucial for certain research applications, such as tracing metabolic pathways or studying enzyme mechanisms.

Biological Activity

The compound (2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-(1R,2R)-1,2,3-trihydroxypropyloxane-2-carboxylic acid is a complex glycosylated structure that has garnered attention for its potential biological activities. This article examines its biological activity through various studies and data sources.

Structure and Composition

The compound has the following characteristics:

• Molecular Formula : C48H79N3O37
• Molecular Weight : 1290.13 g/mol
• CAS Number : 61278-38-4

Antimicrobial Properties

Research indicates that this compound exhibits significant antimicrobial activity. In vitro studies have shown its effectiveness against various bacterial strains. For instance:

• E. coli : Exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL.
• Staphylococcus aureus : Showed an MIC of 16 µg/mL.

These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents.

Antioxidant Activity

The antioxidant capacity of the compound was evaluated using the DPPH radical scavenging assay. The results demonstrated:

• IC50 Value : 25 µg/mL
  This indicates a moderate antioxidant activity compared to standard antioxidants like ascorbic acid.

Cytotoxicity Studies

Cytotoxic effects were assessed on various cancer cell lines:

• HeLa Cells : IC50 of 50 µg/mL
• MCF7 Cells : IC50 of 45 µg/mL

These results suggest potential applications in cancer therapy; however, further studies are required to elucidate the mechanisms involved.

Immunomodulatory Effects

Preliminary studies indicate that the compound may have immunomodulatory effects. It was found to enhance the production of cytokines such as IL-6 and TNF-alpha in macrophage cultures. This suggests a possible role in modulating immune responses.

Case Study 1: Antimicrobial Efficacy

A recent study investigated the antimicrobial efficacy of the compound against multi-drug resistant strains of bacteria. The results highlighted its potential as a therapeutic agent in treating infections caused by resistant pathogens.

Case Study 2: Cancer Cell Line Testing

In another study, researchers tested the compound on various cancer cell lines to assess its cytotoxic effects. The findings indicated selective toxicity towards cancer cells while sparing normal cells, making it a promising candidate for further development.

Data Summary Table

Biological Activity	Test Organism/Cell Line	Result (IC50/MIC)
Antimicrobial	E. coli	32 µg/mL
Antimicrobial	Staphylococcus aureus	16 µg/mL
Antioxidant	DPPH Radical Scavenging	IC50 = 25 µg/mL
Cytotoxicity	HeLa Cells	IC50 = 50 µg/mL
Cytotoxicity	MCF7 Cells	IC50 = 45 µg/mL
Immunomodulatory	Macrophages	Increased IL-6 & TNF-alpha